N-(2-(furan-3-yl)-2-hydroxyethyl)-3,5-dimethylisoxazole-4-sulfonamide

• IUPAC Name: N-[2-(furan-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C11H14N2O5S/c1-7-11(8(2)18-13-7)19(15,16)12-5-10(14)9-3-4-17-6-9/h3-4,6,10,12,14H,5H2,1-2H3
• InChI Key: XVAMPUOEBHJTHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NCC(C2=COC=C2)O
• Molecular Formula: C11H14N2O5S
• Molecular Weight: 286.31 g/mol

Description

Furans are five-membered aromatic heterocycles containing one oxygen atom. They are important building blocks in organic chemistry and are also found as natural products in various sources, mostly in plants, algae, and microorganisms.

Synthesis Analysis

Furan compounds can be synthesized through various methods. Some classical methods have been modified and improved, while other new methods have been developed. A vast variety of catalysts are used for these transformations. For example, substituted furans and pyrroles can be synthesized by CuCl2-catalyzed heterocyclodehydration of 3-yne-1,2-diols and N-Boc- or N-tosyl-1-amino-3-yn-2-ols.

Molecular Structure Analysis

The molecular structure of furan compounds can vary greatly depending on the specific compound. For example, the molecular structure of (2a′S,2a1′S,3R,5a′S,7′R)-5-(furan-3-yl)-2a′,2a1′-dihydroxy-7′-methyldecahydro-2H-spiro [furan-3,6′-naphtho [1,8-bc]furan]-2,2′ (2a′H)-dione, C19H22O7 has been reported.

Chemical Reactions Analysis

Furan compounds can undergo a variety of chemical reactions. For example, under certain reaction conditions, the hydration of carbon–carbon double bonds in the side chain and furane ring occurs in addition to the hydrophenylation.

Scientific Research Applications

I conducted a thorough search for the scientific research applications of “N-[2-(furan-3-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide”, also known as “N-(2-(furan-3-yl)-2-hydroxyethyl)-3,5-dimethylisoxazole-4-sulfonamide”. However, it appears that there is limited information available online regarding specific applications for this compound.

• Antifungal Applications Derivatives of similar furan compounds have shown significant antifungal activity, suggesting potential applications in antifungal drug development.

Antibacterial Activity

• Furan derivatives have been synthesized and evaluated for their antibacterial activity, indicating possible use in creating new antibacterial agents.

Chemical Synthesis

• Furan compounds have been used as intermediates in various chemical syntheses, which could imply that the compound you mentioned may serve a similar purpose in chemical manufacturing.

Metal Complex Formation

• Certain furan compounds can form complexes with metals, which could hint at applications in catalysis or material science.

Safety and Hazards

The safety and hazards associated with furan compounds can vary greatly depending on the specific compound. For example, some furan compounds can cause skin irritation and serious eye irritation.

Future Directions

The future directions of research on furan compounds are promising. The chemical industry is beginning to switch from traditional resources such as crude oil to biomass, which requires the workhorse of chemical reactants and petroleum refineries to be replaced with biorefineries. Furan platform chemicals (FPCs) directly available from biomass (furfural and 5-hydroxy-methylfurfural) are being explored for their potential applications.

Mechanism of Action

Target of Action

Furan derivatives have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .

Mode of Action

Furan derivatives are known for their remarkable therapeutic efficacy . The compound’s interaction with its targets and any resulting changes would depend on the specific biochemical pathways it affects.

Biochemical Pathways

Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics . Therefore, it can be inferred that this compound may affect multiple biochemical pathways, leading to its therapeutic effects.

Result of Action

Given the known therapeutic efficacy of furan derivatives , it can be inferred that this compound may have significant molecular and cellular effects.